Boc-7-chloro-DL-tryptophan
Overview
Description
Synthesis Analysis
The synthesis of Boc-7-chloro-DL-tryptophan involves the selective modification of the tryptophan side chain. Inspired by natural product biosynthesis, a method called Tryptophan Chemical Ligation by Cyclization (Trp-CLiC) has been developed. This method utilizes reagents containing N-sulfonyl oxaziridine to selectively label tryptophan residues, mimicking the formation of cyclized alkaloid natural products .
Scientific Research Applications
1. RAFT Polymerization
Boc-7-chloro-DL-tryptophan has been utilized in the RAFT (Reversible Addition-Fragmentation chain Transfer) polymerization of methacrylates containing a tryptophan moiety. This process produces biocompatible fluorescent cationic chiral polymers that exhibit pH-responsiveness, making them potential candidates for siRNA delivery (Roy et al., 2013).
2. Synthesis of Amphiphilic Copolymers
This compound is used in the synthesis of amphiphilic BAB triblock copolymers, which are explored for drug delivery applications. The presence of t-Boc protected L-tryptophan in these copolymers aids in the formation of secondary structures and could potentially improve drug stabilization in hydrophobic cores (Voda et al., 2016).
3. Enzymatic Halogenation and Cross-Coupling Reactions
A combination of enzymatic halogenation of L-tryptophan and chemocatalytic Suzuki–Miyaura cross-coupling reactions has been performed for the modular synthesis of various Boc-protected aryl tryptophan derivatives, useful in peptide or peptidomimetic synthesis (Frese et al., 2016).
4. Synthesis of Conformationally Constrained Trp Analogs
This compound has been employed in the synthesis of tryptophan analogs with constrained conformations. These analogs are used in peptide sequences to probe bioactive conformations, such as in opioid peptides (Pulka et al., 2007).
5. C7-Derivatization of C3-Alkylindoles
A strategy for C7-selective boronation of tryptophans, including N-Boc-L-tryptophan methyl ester, demonstrates the versatility of this compound in the synthesis of C7-boroindoles, which are valuable in further derivatization processes (Loach et al., 2014).
6. Synthesis of Indolicidin
This compound has been used in the optimized synthesis of indolicidin, an antimicrobial peptide. This application highlights its role in peptide synthesis involving complex sequences with high tryptophan content (Andreu et al., 1997).
Mechanism of Action
The compound’s mechanism of action depends on its context within larger molecules or peptides. As an amino acid derivative, it contributes to protein structure and function. The chlorinated indole ring may participate in cation-π interactions, influencing protein-protein interactions and phase separation .
Safety and Hazards
Properties
IUPAC Name |
3-(7-chloro-1H-indol-3-yl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19ClN2O4/c1-16(2,3)23-15(22)19-12(14(20)21)7-9-8-18-13-10(9)5-4-6-11(13)17/h4-6,8,12,18H,7H2,1-3H3,(H,19,22)(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNBNYLGDKIBCCF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(CC1=CNC2=C1C=CC=C2Cl)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19ClN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.78 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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